Cas no 17878-39-6 (Methylphenylvinylsilane)
Methylphenylvinylsilane is a versatile organosilicon compound characterized by its reactive vinyl and phenyl groups bonded to a silicon atom. Its molecular structure (C9H12Si) enables applications in crosslinking, polymerization, and surface modification processes. The compound's vinyl group facilitates participation in hydrosilylation and free-radical reactions, while the phenyl group enhances thermal stability and compatibility with aromatic systems. Methylphenylvinylsilane is commonly employed as a precursor in silicone resins, adhesives, and specialty coatings, offering improved mechanical properties and chemical resistance. Its reactivity and stability make it suitable for advanced material synthesis, particularly in high-performance silicones and hybrid organic-inorganic systems. Proper handling requires adherence to standard silane safety protocols due to its flammability and moisture sensitivity.
Methylphenylvinylsilane structure
Product Name:Methylphenylvinylsilane
CAS No:17878-39-6
MF:C9H12Si
MW:148.27708
MDL:MFCD00053689
CID:155241
PubChem ID:87349
Update Time:2025-11-02
Methylphenylvinylsilane Chemical and Physical Properties
Names and Identifiers
-
- Methylphenylvinylsilane
- Benzene,(ethenylmethylsilyl)-
- VINYLPHENYLMETHYLSILANE
- ethenylmethylphenyl-silan
- Ethenylmethylphenylsilane
- Methylvinylphenylsilane
- PHENYLMETHYLCINYLSILANE
- PHENYLMETHYLVINYLSILANE
- PhMeVinylSiH
- Phenyl Vinyl Methylsilane
-
- MDL： MFCD00053689
- Inchi： InChI=1S/C9H12Si/c1-3-10(2)9-7-5-4-6-8-9/h3-8,10H,1H2,2H3
- InChI Key： JNRFDZNGKYQSKV-UHFFFAOYSA-N
- SMILES： C=C[SiH](C)C1=CC=CC=C1
Computed Properties
- Exact Mass: 148.07100
- Monoisotopic Mass: 147.063002
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: Not available
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Not available
- Density: 0.89
- Boiling Point: 56-57 °C (7 mmHg)
- Flash Point: 58°C
- Refractive Index: 1.5125-1.5145
- PSA: 0.00000
- LogP: 1.47570
- Solubility: Not available
Methylphenylvinylsilane Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 36/37/38
- Safety Instruction： 37/39-26
-
Hazardous Material Identification：
- TSCA：Yes
- Risk Phrases：R36/37/38
- Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
Methylphenylvinylsilane Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Methylphenylvinylsilane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | S11630-10g |
Methylphenylvinylsilane |
17878-39-6 | 99% | 10g |
￡145.00 | 2022-02-28 | |
| abcr | AB111591-10 g |
Vinylphenylmethylsilane, 95%; . |
17878-39-6 | 95% | 10g |
€71.50 | 2023-01-31 | |
| abcr | AB111591-10g |
Vinylphenylmethylsilane, 95%; . |
17878-39-6 | 95% | 10g |
€75.00 | 2025-04-20 | |
| abcr | AB111591-50g |
Vinylphenylmethylsilane, 95%; . |
17878-39-6 | 95% | 50g |
€295.00 | 2025-04-20 |
Methylphenylvinylsilane Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
17878-39-6 (Methylphenylvinylsilane) Related Products
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- 18001-47-3(Benzene,[2-(trimethylsilyl)ethenyl]-)
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